Cas no 1226419-79-9 (Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate)

• Product Name: Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate
• CAS No: 1226419-79-9
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 2194257
• PubChem ID: 79018848
• Update Time: 2025-04-21

Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(5-chlorothiophen-2-yl)-3-oxopropanoate
• DB-360725
• AKOS017554519
• EN300-1126983
• 1226419-79-9

• Inchi： 1S/C8H7ClO3S/c1-12-8(11)4-5(10)6-2-3-7(9)13-6/h2-3H,4H2,1H3
• InChI Key： AVOCDWRVSYSXNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)OC)=O)S1

Computed Properties

• Exact Mass: 217.9804429Da
• Monoisotopic Mass: 217.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų